Cas no 922527-71-7 (Dodecanenitrile, 3-hydroxy-, (3R)-)
922527-71-7 structure
Product Name:Dodecanenitrile, 3-hydroxy-, (3R)-
CAS No:922527-71-7
MF:C12H23NO
MW:197.317123651505
CID:740185
PubChem ID:15965731
Update Time:2025-04-19
Dodecanenitrile, 3-hydroxy-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- Dodecanenitrile, 3-hydroxy-, (3R)-
- (3R)-3-hydroxydodecanenitrile
- 922527-71-7
- DTXSID00580514
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- Inchi： 1S/C12H23NO/c1-2-3-4-5-6-7-8-9-12(14)10-11-13/h12,14H,2-10H2,1H3/t12-/m1/s1
- InChI Key： BSFVTQCUZFZZJN-GFCCVEGCSA-N
- SMILES： O[C@@H](CC#N)CCCCCCCCC
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44Ų
Dodecanenitrile, 3-hydroxy-, (3R)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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